Cas no 106004-05-1 (1,4-Cyclohexanedicarboxylic acid, 1-ethenyl-, dimethyl ester)

• Product name: 1,4-Cyclohexanedicarboxylic acid, 1-ethenyl-, dimethyl ester
• CAS No: 106004-05-1
• MF: C₁₂H₁₈O₄
• MW: 226.26892
• CID: 1167604
• PubChem ID: 13633966

1,4-Cyclohexanedicarboxylic acid, 1-ethenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, 1-ethenyl-, dimethyl ester
• dimethyl 1-ethenylcyclohexane-1,4-dicarboxylate
• DTXSID20545504
• 106004-05-1

• Inchi： InChI=1S/C12H18O4/c1-4-12(11(14)16-3)7-5-9(6-8-12)10(13)15-2/h4,9H,1,5-8H2,2-3H3
• InChI Key： JDCALSFKAHPGSF-UHFFFAOYSA-N
• SMILES： COC(=O)C1CCC(CC1)(C=C)C(=O)OC

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6